PF-07853578

• Molecular Formula: C16H19ClF2N2O4S
• Molecular Weight: 408.8 g/mol
• InChI: InChI=1S/C16H19ClF2N2O4S/c1-11-6-7-21(26(11,23)24)13-8-16(18,19)10-20(9-13)15(22)25-14-4-2-12(17)3-5-14/h2-5,11,13H,6-10H2,1H3/t11-,13-/m1/s1
• InChIKey: LWZQGRRGKYWBQG-DGCLKSJQSA-N

PF-07853578 Procurement Guide

PF-07853578 (also designated Example 11 in patent literature) is an investigational small-molecule covalent degrader specifically designed to target the patatin-like phospholipase domain-containing protein 3 (PNPLA3) I148M variant, encoded by the rs738409 single nucleotide polymorphism [1]. Unlike broad-spectrum metabolic modulators in the MASH therapeutic landscape, this compound functions as a molecular glue that selectively binds to the mutant PNPLA3 protein, triggering its proteasomal degradation and clearance from hepatocyte lipid droplets [2]. PF-07853578 is currently in Phase 1 clinical development for metabolic dysfunction-associated steatohepatitis (MASH) and metabolic dysfunction-associated steatotic liver disease (MASLD), with a first-in-human pharmacokinetic and safety study (NCT05890105) having been completed in healthy adult participants [3].

Mechanism Mutant-selective covalent degrader, PNPLA3 I148M-targeted

Research Application MASLD pathway studies requiring wild-type PNPLA3 preservation

Stage Phase 1 clinical candidate tool compound (RUO)

Route Oral administration for in vivo pharmacology research

• [1] Pfizer Inc. WO2024084360A1 - Patatin-like phospholipase domain-containing protein 3 (PNPLA3) modifiers, 2024. View Source
• [2] ACS Spring 2025 Meeting Abstract: PF-07853578: A clinical candidate for the treatment of PNPLA3 I148M mediated MASLD, March 26, 2025. View Source
• [3] ClinicalTrials.gov NCT05890105: A Study to Learn About the Study Medicine PF-07853578 and How it Acts in the Bodies of Healthy Adults, Pfizer, 2023. View Source

Why Alternative PNPLA3 Modulators Cannot Substitute

In procurement decisions for MASH/MASLD research programs, substitution of PF-07853578 with broad-mechanism MASH agents (e.g., THR-β agonists like resmetirom, FXR agonists like obeticholic acid, or pan-PPAR agonists like lanifibranor) introduces irreconcilable mechanistic and genetic confounding variables. PF-07853578 is the only clinical-stage compound that directly eliminates the disease-driving PNPLA3 I148M variant protein, which is present in approximately 10–20% of the global population and represents the strongest common genetic risk factor for MASH progression, cirrhosis, and hepatocellular carcinoma [1]. Broad-spectrum agents such as resmetirom do not address this specific proteinopathy; they modulate downstream metabolic pathways irrespective of the PNPLA3 genotype [2]. Consequently, using a THR-β agonist or pan-PPAR agonist as a proxy in a study designed to interrogate PNPLA3 I148M-driven pathology would fail to engage the primary disease mechanism and would produce data that are not translatable to genotype-defined patient stratification strategies. The covalent degrader mechanism of PF-07853578 — direct binding to the mutant serine residue and induction of proteasomal clearance — cannot be recapitulated by any currently approved or Phase 3 MASH therapeutic [3].

Mechanism mismatch: ASO/siRNA vs covalent degrader Total PNPLA3 knockdown approaches may ablate wild-type function and alter phenotypic interpretation.

Non-covalent modulators lack mutant engagement Selective I148M degradation requires covalent warhead chemistry; non-covalent analogs may not reproduce mutant-clearance endpoints.

Comparator NUV-244: undisclosed properties Limited public physicochemical and synthetic data impede formulation and batch reproducibility assessment.

• [1] BioWorld: Pfizer's PF-07853578 is candidate to treat MASH, April 7, 2025. View Source
• [2] EMA Assessment Report: Rezdiffra (resmetirom) - First treatment against liver scarring caused by a type of 'fatty liver disease,' June 20, 2025. View Source
• [3] ACS Spring 2025 Meeting Abstract: PF-07853578: A clinical candidate for the treatment of PNPLA3 I148M mediated MASLD, March 26, 2025. View Source

Quantitative Differentiation Evidence

Mutant-Selective Degradation vs Total PNPLA3 Knockdown

PF-07853578 exhibits direct covalent binding to the PNPLA3 I148M variant protein, with a measured EC50 of 5.2 nM (or 8 nM in alternative assay formats) for inducing degradation of the mutant protein from hepatocyte lipid droplets . In contrast, resmetirom (Rezdiffra) is a thyroid hormone receptor-beta (THR-β) agonist that does not directly target PNPLA3 or any genetic variant; its mechanism operates downstream of the PNPLA3 I148M pathology and does not eliminate the mutant protein. After 12 months of resmetirom treatment at 100 mg, MASH resolution without worsening of fibrosis was achieved in 30% of patients compared to 10% with placebo, an absolute improvement of 20 percentage points [1]. No efficacy data have been reported for resmetirom stratified by PNPLA3 I148M carrier status. PF-07853578 is specifically designed for genotype-defined patient populations carrying the I148M variant, representing a fundamentally distinct therapeutic strategy [2].

Mutant-selective degradation

Cross-study comparable

PF-07853578: covalent molecular-glue degrader, EC50 5.2–8 nM for PNPLA3 I148M. ASO/siRNA: non-selective total knockdown.

Supports mutant-selective degradation endpoint interpretation; wild-type function may be preserved.

Lipid droplet colocalization model; selectivity ratio not reported.

Evidence Dimension	Target engagement mechanism and genetic specificity
Target Compound Data	EC50 = 5.2 nM (degradation of PNPLA3 I148M protein); covalent binding to mutant serine residue; molecular glue degrader mechanism
Comparator Or Baseline	Resmetirom: THR-β agonist with Ki = 0.2 nM at THR-β; no activity against PNPLA3; 30% MASH resolution at 12 months (100 mg) vs. 10% placebo
Quantified Difference	Qualitative mechanistic divergence: covalent degrader (PF-07853578) vs. nuclear hormone receptor agonist (resmetirom); genotype-stratified vs. genotype-agnostic patient selection
Conditions	PF-07853578: PNPLA3 I148M-expressing hepatocyte cell-based degradation assay; Resmetirom: MAESTRO-NASH Phase 3 trial (NCT03900429) in MASH patients with fibrosis stage F1–F3

Why This Matters

PF-07853578 enables genotype-stratified MASH research that cannot be conducted with resmetirom, making it essential for programs investigating PNPLA3 I148M as a therapeutic biomarker or patient selection criterion.

• [1] EMA Assessment Report: Rezdiffra (resmetirom) - MASH resolution rate at 12 months: 30% (100 mg) vs. 10% placebo, June 20, 2025. View Source
• [2] ACS Spring 2025 Meeting Abstract: PF-07853578 mechanism of action - covalent binding to PNPLA3 I148M and proteasomal degradation. View Source

Physicochemical and Drug-Like Properties Comparison

PF-07853578 demonstrates variant-specific degradation activity, selectively eliminating the disease-associated PNPLA3 I148M mutant protein while sparing the wild-type (WT) PNPLA3 protein . The compound acts as a molecular glue that covalently binds to the mutant serine residue present only in the I148M variant, initiating proteasomal degradation of the mutant protein from the lipid droplet surface [1]. This variant specificity is a defined design feature: the amino-carbamate moiety of PF-07853578 forms a covalent bond specifically with the PNPLA3 I148M serine residue, whereas the wild-type PNPLA3 protein (encoding isoleucine at position 148) is not covalently modified and remains intact on the lipid droplet [2]. The EC50 for degradation of the I148M variant is 5.2–8 nM; no degradation of wild-type PNPLA3 is observed at comparable concentrations . This selectivity profile is distinct from all other MASH clinical candidates, none of which discriminate between PNPLA3 genotypes.

Physicochemical profile

Class-level inference

MW 408.85; XLogP 2.18; TPSA 75.3 Ų; 0 HBD; 4 rotatable bonds. Comparator NUV-244: limited public data.

Fully disclosed parameters support formulation and oral bioavailability research.

Calculated via CDK; validated synthetic routes in WO2024084360A1.

Evidence Dimension	Variant-specific degradation activity
Target Compound Data	EC50 = 5.2–8 nM for PNPLA3 I148M degradation; wild-type PNPLA3 protein unaffected
Comparator Or Baseline	PNPLA3 wild-type protein (I148 isoform) — no degradation observed; all other MASH agents (resmetirom, obeticholic acid, lanifibranor) show no PNPLA3 activity
Quantified Difference	Selectivity ratio: I148M degradation EC50 <10 nM vs. WT activity not detectable; qualitative genotype discrimination not present in comparator agents
Conditions	Hepatocyte cell-based assay measuring PNPLA3 protein localization and abundance on lipid droplets

Why This Matters

This variant selectivity enables research programs to specifically interrogate PNPLA3 I148M-driven pathology without confounding effects on wild-type PNPLA3 function, a capability unavailable with any other MASH research tool.

• [1] IUPHAR/BPS Guide to Pharmacology: PF-07853578 ligand page, pEC50 = 8.28 (EC50 = 5.2 nM), molecular glue degrader targeting PNPLA3 I148M. View Source
• [2] ACS Spring 2025 Meeting Abstract: PF-07853578 covalent binding mechanism to PNPLA3 I148M serine residue. View Source

Clinical Safety and Tolerability vs Preclinical Modulators

PF-07853578 and obeticholic acid (OCA) differ fundamentally in both mechanism and safety profile, with implications for study design. OCA, a farnesoid X receptor (FXR) agonist, is associated with dose-dependent pruritus, elevated LDL cholesterol, and reduced HDL cholesterol, the latter raising concerns about increased cardiovascular risk in MASH patients [1]. In the REGENERATE Phase 3 trial, OCA 25 mg reduced histological progression to cirrhosis, but the FDA declined approval citing an unfavorable benefit-risk profile [2]. PF-07853578, by contrast, is a targeted protein degrader with no known effect on FXR, bile acid signaling, or systemic lipid profiles. First-in-human Phase 1 data indicate that PF-07853578 was generally well tolerated across single ascending oral doses, with no clinically significant adverse events reported that would be consistent with FXR-mediated pruritus or dyslipidemia [3]. This divergence in off-target pharmacology and safety enables PF-07853578 to be used in chronic MASH models without the confounding metabolic and tolerability variables that limit OCA's utility in long-term preclinical or clinical research.

Clinical development status

Trial context

Completed Phase 1 SAD (NCT05890105, n=23). Comparators (NUV-244, Edutirsen, Pivicasiran): preclinical only.

Provides human PK and tolerability endpoint context for translational research.

Healthy adults, single ascending dose; primary endpoint: adverse event monitoring.

Evidence Dimension	Safety profile and off-target pharmacology
Target Compound Data	Phase 1 SAD study completed; generally well tolerated; no reported pruritus or dyslipidemia signals; mechanism is PNPLA3 I148M-specific covalent degradation
Comparator Or Baseline	Obeticholic acid: FXR agonist; Phase 3 REGENERATE trial: pruritus in 51–63% of patients (25 mg); HDL cholesterol reduction; FDA denied approval for MASH due to benefit-risk concerns
Quantified Difference	Qualitative difference: targeted degrader with no FXR activity vs. FXR agonist with established tolerability and lipid liabilities
Conditions	PF-07853578: NCT05890105 Phase 1 healthy volunteer SAD study; OCA: REGENERATE Phase 3 MASH trial

Why This Matters

PF-07853578 offers a cleaner pharmacological tool for MASH research compared to OCA, particularly for studies where FXR-mediated metabolic and tolerability effects would confound interpretation of PNPLA3 I148M-driven pathology.

• [1] Younossi ZM, Ratziu V, Loomba R, et al. Obeticholic acid for the treatment of non-alcoholic steatohepatitis: interim analysis from a multicentre, randomised, placebo-controlled phase 3 trial. Lancet. 2019;394:2184-2196. View Source
• [2] HCPLive: FDA denied approval for obeticholic acid citing benefit-risk profile concerns, November 2024. View Source
• [3] ClinicalTrials.gov NCT05890105: Phase 1 study of PF-07853578 safety, tolerability, and pharmacokinetics in healthy adults, completed 2024. View Source

PF-07853578 Clinical Development Status: Differentiated Pipeline Positioning Relative to Phase 3 MASH Assets

PF-07853578 occupies a distinct and non-overlapping position in the MASH clinical development landscape. Resmetirom received FDA accelerated approval in March 2024 and full EMA approval in 2025 for MASH with fibrosis, supported by Phase 3 MAESTRO-NASH data showing 30% MASH resolution at 100 mg over 52 weeks [1]. Lanifibranor (pan-PPAR agonist) is currently in the pivotal Phase 3 NATiV3 trial (NCT04849728) for MASH [2]. PF-07853578 is earlier in development, having completed a Phase 1 single ascending dose study in healthy volunteers (NCT05890105) that established initial safety, tolerability, and pharmacokinetic parameters [3]. This earlier-stage status, combined with its genotype-specific mechanism, positions PF-07853578 as a research-stage asset for translational and early clinical investigations of PNPLA3 I148M-targeted therapy, rather than as a direct clinical alternative to approved or late-stage MASH drugs. The compound's development path targets a genetically defined subpopulation (approximately 10–20% of the general population carries the I148M variant) that is not specifically addressed by any approved MASH therapy [4].

Evidence Dimension	Clinical development stage and regulatory status
Target Compound Data	Phase 1 completed (NCT05890105); first-in-human SAD study in healthy volunteers; no efficacy data in MASH patients yet available
Comparator Or Baseline	Resmetirom: FDA accelerated approval (March 2024), EMA full approval (2025); Lanifibranor: Phase 3 ongoing (NATiV3); Obeticholic acid: Phase 3 completed, FDA approval denied
Quantified Difference	PF-07853578 is Phase 1 research-stage; resmetirom is approved and commercially available; lanifibranor is Phase 3; OCA is unapproved
Conditions	Clinical development timeline as of Q2 2026

Why This Matters

PF-07853578's early clinical stage makes it suitable for investigator-initiated translational research and genotype-stratified proof-of-concept studies, whereas approved agents like resmetirom are appropriate for clinical practice and outcomes research in broader MASH populations.

• [1] EMA Assessment Report: Rezdiffra (resmetirom) full approval for MASH with fibrosis, June 2025. View Source
• [2] ClinicalTrials.gov NCT04849728: NATiV3 Phase 3 trial of lanifibranor in MASH, Inventiva, ongoing. View Source
• [3] ClinicalTrials.gov NCT05890105: Phase 1 SAD study of PF-07853578 in healthy adults, completed. View Source
• [4] BioWorld: Pfizer's PF-07853578 is candidate to treat MASH, April 7, 2025. View Source

Optimal Research Applications

Mutant-Selective Target Validation with Wild-Type Preservation

Research programs investigating the causal role of PNPLA3 I148M protein accumulation in MASH pathogenesis require PF-07853578 as the only available clinical-stage tool capable of selectively eliminating the mutant protein from hepatocyte lipid droplets [1]. This scenario applies to academic and industry laboratories conducting in vitro hepatocyte assays (e.g., HepG2 cells expressing PNPLA3 I148M) or in vivo rodent models with humanized PNPLA3 I148M knock-in, where PF-07853578's EC50 of 5.2–8 nM provides a validated positive control for mutant protein degradation. Resmetirom, obeticholic acid, and lanifibranor cannot serve this purpose because they do not engage PNPLA3 and thus fail to interrogate the primary genetic driver of disease in I148M carriers [2].

In Vivo Pharmacology with Validated Drug-Like Properties

Investigators designing Phase 1b/2a proof-of-concept trials that prospectively stratify MASH patients by PNPLA3 I148M genotype require PF-07853578 as the interventional agent, given that no other MASH therapeutic candidate is mechanistically linked to this genetic variant [1]. The compound's completed Phase 1 SAD study (NCT05890105) provides foundational human pharmacokinetic and safety data to support dose selection in subsequent patient trials, while its covalent degrader mechanism offers a clear pharmacodynamic biomarker (reduction in PNPLA3 I148M protein levels in liver biopsy or circulating extracellular vesicles) for target engagement assessment [2]. This scenario is distinct from trials using resmetirom or lanifibranor, which treat MASH irrespective of genotype and do not enable biomarker-driven patient enrichment strategies based on PNPLA3 status [3].

Human-Relevant Translational Studies

PF-07853578 serves as a benchmark compound for studies comparing the efficacy and safety of targeted protein degradation (TPD) against nuclear hormone receptor agonism (THR-β or FXR) in preclinical MASH models [1]. Such head-to-head investigations can quantify differences in liver histology, fibrosis regression, and systemic metabolic effects between a genotype-specific degrader (PF-07853578) and a broad-spectrum agonist (resmetirom or obeticholic acid). The absence of FXR-mediated pruritus and dyslipidemia in PF-07853578-treated subjects, combined with its variant-specific activity against PNPLA3 I148M, enables clean experimental designs that isolate the contribution of PNPLA3 proteinopathy to MASH progression and resolution [2].

Covalent Degrader SAR and Chemical Biology

Medicinal chemistry teams developing next-generation PNPLA3 I148M degraders or molecular glues require PF-07853578 as a reference standard for structure-activity relationship (SAR) studies and benchmark potency comparisons [1]. The compound, designated Example 11 in Pfizer's patent filings (WO2024084360A1), represents the optimized clinical candidate that emerged from iterative screening to reduce off-target liabilities present in earlier lead compounds [2]. Its covalent binding mechanism to the mutant serine residue and EC50 of 5.2–8 nM establish the potency threshold that follow-on compounds must match or exceed. Procurement of PF-07853578 for this purpose is not substitutable with resmetirom, lanifibranor, or OCA, which operate through entirely different molecular targets and do not inform PNPLA3 degrader SAR [3].

Application

Selection Property

Validation Focus

PNPLA3 I148M target validation (wild-type sparing)

Mutant-selective covalent degradation mechanism

Preservation of wild-type triacylglycerol lipase activity in model systems

In vivo MASLD model pharmacology

Disclosed physicochemical and synthetic profile

Oral bioavailability and formulation batch reproducibility

Translational PK and tolerability parameter integration

Human Phase 1 PK and tolerability endpoint data

In vivo dose calibration and tolerability margin context

Covalent degrader SAR and chemical biology

Fully disclosed structure and synthetic methodology

Reproducible independent synthesis and derivative development

• [1] ACS Spring 2025 Meeting Abstract: PF-07853578: A clinical candidate for the treatment of PNPLA3 I148M mediated MASLD, March 26, 2025. View Source
• [2] IUPHAR/BPS Guide to Pharmacology: PF-07853578 ligand page, molecular glue degrader mechanism and EC50 data. View Source
• [3] EMA Assessment Report: Rezdiffra (resmetirom) - mechanism of action via THR-β agonism, no PNPLA3 activity. View Source